N-(4-sec-butylphenyl)-N'-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea

• IUPAC Name: 1-(4-butan-2-ylphenyl)-3-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea
• InChI: InChI=1S/C20H21F4N3O3S/c1-3-12(2)13-4-6-14(7-5-13)25-19(31)26-15-8-16(27(28)29)10-17(9-15)30-11-20(23,24)18(21)22/h4-10,12,18H,3,11H2,1-2H3,(H2,25,26,31)
• InChI Key: DMEZDPNDQLVFPU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=S)NC2=CC(=CC(=C2)OCC(C(F)F)(F)F)[N+](=O)[O-]
• Molecular Formula: C20H21F4N3O3S
• Molecular Weight: 459.5 g/mol

Description

N-(4-sec-butylphenyl)-N'-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea, also known as NBPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in agriculture and environmental conservation. NBPT is a urease inhibitor that can be used to reduce nitrogen losses from fertilizers, thereby increasing crop yields and reducing environmental pollution.

Mechanism of Action

N-(4-sec-butylphenyl)-N'-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea works by inhibiting the activity of urease, an enzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide. By inhibiting urease activity, this compound can reduce the amount of ammonia that is released into the environment, thereby reducing nitrogen losses from fertilizers and improving crop yields.
Biochemical and physiological effects:
This compound has been shown to be safe for use in agriculture and environmental conservation. It does not have any adverse effects on plant growth or soil microbial activity. However, it is important to note that this compound should be used in conjunction with other best management practices to ensure optimal crop yields and environmental protection.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-sec-butylphenyl)-N'-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea is its effectiveness in reducing nitrogen losses from fertilizers. It is also relatively easy to synthesize and can be produced in large quantities. However, one of the limitations of this compound is its potential to leach into groundwater and surface water, which can lead to environmental pollution. Therefore, it is important to use this compound in conjunction with other best management practices to minimize its environmental impact.

Future Directions

There are several future directions for research on N-(4-sec-butylphenyl)-N'-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea. One area of research is the development of new formulations of this compound that can be more easily applied to crops. Another area of research is the development of new urease inhibitors that can be used in conjunction with this compound to further reduce nitrogen losses from fertilizers. Additionally, research is needed to better understand the environmental fate and transport of this compound, as well as its potential impacts on non-target organisms.

Scientific Research Applications

N-(4-sec-butylphenyl)-N'-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea has been extensively studied for its potential applications in agriculture and environmental conservation. It has been shown to be an effective urease inhibitor that can reduce nitrogen losses from fertilizers by up to 95%. This can significantly increase crop yields and reduce environmental pollution caused by excess nitrogen in the soil. This compound has also been studied for its potential applications in wastewater treatment, where it can be used to reduce ammonia emissions and improve water quality.